- Dihydropyrimidine derivatives, processes for preparing them, pharmaceutical compositions containing them, and their use as antiviral agents, China, , ,
Cas no 944124-72-5 (2-chloro-1,3-thiazole-4-carbonitrile)
944124-72-5 structure
Product Name:2-chloro-1,3-thiazole-4-carbonitrile
CAS No:944124-72-5
MF:C4HClN2S
MW:144.582137823105
MDL:MFCD13179597
CID:1000889
PubChem ID:45121653
Update Time:2024-10-25
2-chloro-1,3-thiazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-4-Thiazolecarbonitrile
- 2-Chloro-1,3-thiazole-4-carbonitrile
- 2-chloro-4-cyanothiazole
- 2-Chlorothiazole-4-carbonitrile
- 4-Thiazolecarbonitrile, 2-chloro-
- 4-Thiazolecarbonitrile, 2-chloro-
- 2-Chloro-4-thiazolecarbonitrile (ACI)
- DS-2442
- DTXSID30669220
- DB-355641
- AKOS016004368
- MFCD13179597
- 944124-72-5
- SCHEMBL691095
- 4-Thiazolecarbonitrile,2-chloro-
- CS-0054448
- FCILLILKWVXPDW-UHFFFAOYSA-N
- SY019668
- EN300-747236
- SB15815
- 2-chloro-1,3-thiazole-4-carbonitrile
-
- MDL: MFCD13179597
- Inchi: 1S/C4HClN2S/c5-4-7-3(1-6)2-8-4/h2H
- InChI Key: FCILLILKWVXPDW-UHFFFAOYSA-N
- SMILES: N#CC1=CSC(Cl)=N1
Computed Properties
- Exact Mass: 143.9548969g/mol
- Monoisotopic Mass: 143.9548969g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 64.9Ų
2-chloro-1,3-thiazole-4-carbonitrile Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
2-chloro-1,3-thiazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | KP186-1g |
2-chloro-1,3-thiazole-4-carbonitrile |
944124-72-5 | 98% | 1g |
4726CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | KP186-250mg |
2-chloro-1,3-thiazole-4-carbonitrile |
944124-72-5 | 98% | 250mg |
1879CNY | 2021-05-08 | |
| Fluorochem | 226945-250mg |
2-Chlorothiazole-4-carbonitrile |
944124-72-5 | 95% | 250mg |
£349.00 | 2022-02-28 | |
| Fluorochem | 226945-1g |
2-Chlorothiazole-4-carbonitrile |
944124-72-5 | 95% | 1g |
£871.00 | 2022-02-28 | |
| Chemenu | CM121671-1g |
2-Chlorothiazole-4-carbonitrile |
944124-72-5 | 98% | 1g |
$627 | 2021-08-06 | |
| Chemenu | CM121671-250mg |
2-Chlorothiazole-4-carbonitrile |
944124-72-5 | 98% | 250mg |
$89 | 2024-07-19 | |
| Chemenu | CM121671-1g |
2-Chlorothiazole-4-carbonitrile |
944124-72-5 | 98% | 1g |
$272 | 2024-07-19 | |
| abcr | AB439929-250 mg |
2-Chlorothiazole-4-carbonitrile, 95%; . |
944124-72-5 | 95% | 250mg |
€317.30 | 2023-04-22 | |
| abcr | AB439929-1 g |
2-Chlorothiazole-4-carbonitrile, 95%; . |
944124-72-5 | 95% | 1g |
€700.20 | 2023-04-22 | |
| Alichem | A059000123-1g |
2-Chloro-4-cyanothiazole |
944124-72-5 | 98% | 1g |
$766.55 | 2023-08-31 |
2-chloro-1,3-thiazole-4-carbonitrile Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Tosyl chloride Solvents: Pyridine ; overnight, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ; 0 °C; 30 min, 60 °C; 60 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7, cooled
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7, cooled
Reference
- Azole derivatives as nuclear transport modulators and their preparation and use in the treatment of diseases, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
Reference
- Preparation of heterocyclic compounds as janus kinase 3 inhibitors, World Intellectual Property Organization, , ,
2-chloro-1,3-thiazole-4-carbonitrile Raw materials
2-chloro-1,3-thiazole-4-carbonitrile Preparation Products
2-chloro-1,3-thiazole-4-carbonitrile Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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